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Compound of Interest

Compound Name: AMCA-X SE

Cat. No.: B15552252

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility
characteristics of AMCA-X SE (6-((7-amino-4-methylcoumarin-3-acetyl)amino)hexanoic acid,
succinimidyl ester), a widely used amine-reactive, blue fluorescent dye. Understanding its
solubility and proper handling is critical for successful conjugation to proteins, peptides, and
other biomolecules in various research and drug development applications.

Core Properties of AMCA-X SE

AMCA-X SE is a coumarin derivative that features a succinimidyl ester (SE) functional group,
enabling it to form stable covalent amide bonds with primary and secondary aliphatic amines
on target molecules. It is characterized by its UV-excitability, with excitation and emission
maxima typically around 353 nm and 442 nm in methanol, respectively.[1][2] The "X" in its
name refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from the
reactive group, which can help to reduce potential quenching upon conjugation.[3][4]

Solubility of AMCA-X SE

AMCA-X SE is an off-white to light yellow solid that exhibits limited solubility in aqueous buffers
but is soluble in anhydrous organic solvents.[1][5][6]

Recommended Solvents

The most commonly recommended solvents for dissolving AMCA-X SE are:
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e Dimethyl sulfoxide (DMSO)[1][3][5][6][7]
e N,N-Dimethylformamide (DMF)[1][3][5][6][7]

These solvents are suitable for preparing concentrated stock solutions that can then be added
to the aqueous reaction buffer for conjugation.

Quantitative Solubility Data

While specific quantitative solubility data (e.g., mg/mL or molarity) is not extensively published
in readily available literature, a common practice is to prepare stock solutions at concentrations
such as 10 mg/mL or 10 mM in anhydrous DMSO.[4][8]

Solvent Solubility Notes

Anhydrous grade is
recommended. Commonly

Dimethyl sulfoxide (DMSO) Soluble[1][3][5]1[6]1[7] used to prepare stock
solutions (e.g., 10 mg/mL or 10
mM).[4][8]

Anhydrous grade is
N,N-Dimethylformamide (DMF)  Soluble[1][3][5][6][7] recommended for preparing
stock solutions.

Used for determining spectral
properties (Ex/Em).[1][6]

Methanol Soluble

While a similar coumarin
compound shows high
Soluble (100 mg/mL for a - ]
Chloroform o solubility, this has not been
similar compound) o .
explicitly verified for AMCA-X

SE.

The conjugation reaction is
typically performed in an
- aqueous buffer, but the dye is
Water Poor solubility[4] )
introduced from a
concentrated stock in an

organic solvent.
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Experimental Protocols
Preparation of AMCA-X SE Stock Solution

This protocol describes the preparation of a 10 mM AMCA-X SE stock solution in DMSO.

Materials:

AMCA-X SE (lyophilized powder)

Anhydrous dimethyl sulfoxide (DMSO)

Vortex mixer

Microcentrifuge
Procedure:

» Allow the vial of AMCA-X SE to equilibrate to room temperature before opening to prevent
moisture condensation.

e Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM
concentration. For example, to a 1 mg vial of AMCA-X SE (MW: 443.46 g/mol ), add
approximately 225.5 yL of DMSO.

e Mix thoroughly by vortexing until all the solid is completely dissolved.
 Briefly centrifuge the vial to collect the solution at the bottom.

e The stock solution should be prepared fresh for each conjugation reaction.[4] Protect the
solution from light and moisture.[2][6]

General Protein Labeling Protocol

This protocol provides a general workflow for conjugating AMCA-X SE to a protein, such as an
antibody.

Materials:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15552252?utm_src=pdf-body
https://www.benchchem.com/product/b15552252?utm_src=pdf-body
https://www.benchchem.com/product/b15552252?utm_src=pdf-body
https://www.benchchem.com/product/b15552252?utm_src=pdf-body
https://www.benchchem.com/product/b15552252?utm_src=pdf-body
https://search.cosmobio.co.jp/cosmo_search_p/search_gate2/docs/ASI_/71000.20060124.pdf
https://www.interchim.fr/ft/8/84695A.pdf
https://www.chemodex.com/products/amca-x-n-succinimidyl-ester/
https://www.benchchem.com/product/b15552252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Protein to be labeled (in an amine-free buffer, e.g., PBS)

AMCA-X SE stock solution (e.g., 10 mM in DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)[5]

Purification column (e.g., Sephadex G-25)[8]

Procedure:

e Protein Preparation:

o Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.[8]

o Ensure the buffer is free of primary amines (e.g., Tris or glycine) and ammonium salts, as
these will compete for reaction with the dye.[8]

o Conjugation Reaction:

o Add the freshly prepared AMCA-X SE stock solution to the protein solution. The optimal
molar ratio of dye to protein is typically around 10:1 but may need to be optimized for
different proteins.[8]

o Gently mix the reaction solution and incubate for 60 minutes at room temperature in the
dark.[8]

o Purification:

o Separate the dye-protein conjugate from the unreacted dye using a size-exclusion
chromatography column (e.g., Sephadex G-25).[8]

o Elute with an appropriate buffer (e.g., PBS, pH 7.2-7.4).[8]

o Collect the fractions containing the labeled protein.

Visualizations
Workflow for Preparing AMCA-X SE Stock Solution
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Preparation of AMCA-X SE Stock Solution

Preparation
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Storage & Use
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Protein Labeling with AMCA-X SE

Protein Preparation
Dissolve protein in
amine-free buffer (pH 8.5)
l Dye Preparation
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to 2-10 mg/mL AMCA-X SE in DMSO
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Purification

Separate conjugate using
size-exclusion chromatography

Collect labeled
protein fractions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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